Cas no 70519-90-3 (Phosphonic acid, (3-aminobutyl)-)
70519-90-3 structure
Product Name:Phosphonic acid, (3-aminobutyl)-
CAS No:70519-90-3
MF:C4H12NO3P
MW:153.116742134094
CID:547118
PubChem ID:12489052
Update Time:2025-04-19
Phosphonic acid, (3-aminobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (3-aminobutyl)-
- 3-aminobutylphosphonic acid
- DTXSID80500154
- 70519-90-3
- (3-Aminobutyl)phosphonic acid
- SCHEMBL744199
-
- Inchi: 1S/C4H12NO3P/c1-4(5)2-3-9(6,7)8/h4H,2-3,5H2,1H3,(H2,6,7,8)
- InChI Key: MJINPOMKSVZKFL-UHFFFAOYSA-N
- SMILES: P(CCC(C)N)(=O)(O)O
Computed Properties
- Exact Mass: 153.05556
- Monoisotopic Mass: 153.05548024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55
Phosphonic acid, (3-aminobutyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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